N-(4-Chloro-2,5-dimethoxyphenyl)-N'-(1-methyl-1H-indazol-3-yl)thiourea

• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-(1-methylindazol-3-yl)thiourea
• InChI: InChI=1S/C17H17ClN4O2S/c1-22-13-7-5-4-6-10(13)16(21-22)20-17(25)19-12-9-14(23-2)11(18)8-15(12)24-3/h4-9H,1-3H3,(H2,19,20,21,25)
• InChI Key: SODVYKCTZMLQET-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=N1)NC(=S)NC3=CC(=C(C=C3OC)Cl)OC
• Molecular Formula: C17H17ClN4O2S
• Molecular Weight: 376.9 g/mol

Description

N-(4-Chloro-2,5-dimethoxyphenyl)-N'-(1-methyl-1H-indazol-3-yl)thiourea (CDMTIU) is a small molecule that has recently gained attention for its potential use in a variety of scientific research applications. CDMTIU is a member of the thiourea class of compounds and has been found to have a variety of biochemical and physiological effects on biological systems. In

Scientific Research Applications

Crystal Structure and Synthesis

• Thiourea derivatives, including those similar to the specified compound, have been extensively studied for their crystal structures. For instance, 1-(4-Chlorophenyl)-3-(4-methylbenzoyl)thiourea was synthesized and its crystal structure analyzed, showcasing its potential in crystallography and molecular design (Saeed & Parvez, 2005).

• The synthesis and characterization of N-(3,4-dichlorophenyl)-N′-(2,3, and 4-methylbenzoyl)thiourea derivatives highlight the versatility of thiourea compounds in chemical synthesis (Yusof, Jusoh, Khairul, & Yamin, 2010).

Medicinal Applications

• Novel thiourea derivatives have been studied for their potential in medicinal applications, including their antioxidant and antitumor activities. This underscores the biomedical relevance of compounds like N-(4-Chloro-2,5-dimethoxyphenyl)-N'-(1-methyl-1H-indazol-3-yl)thiourea (Yeşilkaynak et al., 2017).

• Certain sulfonamide derivatives carrying a 3,4-dimethoxyphenyl moiety, structurally related to the compound , have shown significant in vitro anticancer activity against various cancer cell lines, highlighting the potential of such compounds in cancer therapy (Ghorab et al., 2016).

Material Science and Corrosion Inhibition

• Thiourea derivatives are also being investigated in material science, particularly in corrosion inhibition. The study of thioureas as corrosion inhibitors for mild steel in acidic solutions is an example of their applicability in industrial and engineering contexts (Yan et al., 2018).